Cas no 945-24-4 (2,4-Pteridinediamine-6-methanol)

2,4-Pteridinediamine-6-methanol structure
945-24-4 structure
Product Name:2,4-Pteridinediamine-6-methanol
CAS No:945-24-4
MF:C7H8N6O
MW:192.178019523621
MDL:MFCD00006711
CID:40380
PubChem ID:70347
Update Time:2024-10-25

2,4-Pteridinediamine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Diamino-6-(hydroxymethyl)pteridine
    • (2,4-Diamino-6-pteridinyl)methanol
    • 2,4-Pteridinediamine-6-methanol
    • 1-benzyl-4-(2-hydroxyethyl)piperidin-4-ol
    • 2,4-Diamino-6-hydroxymethylpteridine
    • 2,4-Pteridinediamine
    • 2,4-Diamino-6-hydroxymethylpteridine hydrochloride or HBR
    • 2,4-DIAMINO-6-PTERIDINEMETHANOL
    • 2,4-Diaminopteridine-6-methanol
    • 2,4-diaminopteridine-6-ylmethanol
    • Semisystone
    • (2,4-diaminopteridin-6-yl)methanol
    • 6-Pteridinemethanol, 2,4-diamino-
    • C7H8N6O
    • 1RU16O4RO0
    • CYNARAWTVHQHDI-UHFFFAOYSA-N
    • DC329
    • 6-Hydroxymethyl-2,4-pteridinediamine
    • 6-Pteridinemethanol, 2,4-diamino-, monohydrobromide
    • (2,4-Diaminopteridin-6-yl)methanol monohydrochloride
    • NSC253944
    • 2,4-diamino-6-(hydroxymethyl)p
    • 2,4-diamino-6-(hydroxymethyl)-pteridine
    • 2,4-Diamino-6-pteridinemethanol (ACI)
    • MDL： MFCD00006711
    • Inchi： 1S/C7H8N6O/c8-5-4-6(13-7(9)12-5)10-1-3(2-14)11-4/h1,14H,2H2,(H4,8,9,10,12,13)
    • InChI Key： CYNARAWTVHQHDI-UHFFFAOYSA-N
    • SMILES： OCC1C=NC2N=C(N)N=C(C=2N=1)N

Computed Properties

  • Exact Mass: 192.07600
  • Monoisotopic Mass: 192.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: -1.7
  • Topological Polar Surface Area: 124

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.673
  • Boiling Point: 560.2°Cat760mmHg
  • Flash Point: 292.6°C
  • PSA: 123.83000
  • LogP: 0.23890
  • Solubility: Not determined

2,4-Pteridinediamine-6-methanol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • Storage Condition：2-8°C

2,4-Pteridinediamine-6-methanol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Pteridinediamine-6-methanol Pricemore >>

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2,4-Pteridinediamine-6-methanol Production Method

Production Method 1

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  rt → 80 °C; 80 °C → 45 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 5.3 - 5.6
Reference
Preparation of methotrexate derivatives for treatment of autoimmune disease and cancer
, World Intellectual Property Organization, , ,

Production Method 2

100462-86-0 100462-86-0
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ;  75 °C; 15 min, 75 - 80 °C; 80 °C → 45 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 6, 45 °C
Reference
Preparation of ornithine derivative ammonium salts for treating inflammatory diseases
, United States, , ,

Production Method 3

522614-11-5 522614-11-5
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ,  Water ;  24 h, rt
Reference
Pteridines. Part CXIII. Protection of pteridines
Yao, Qizineng; Pfleiderer, Wolfgang, Helvetica Chimica Acta, 2003, 86(1), 1-12

Production Method 4

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  3 h, < pH 7, rt
Reference
Antifolate linker-drugs and antibody-drug conjugates
, United States, , ,

Production Method 5

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, 21 °C
Reference
Synthesis and Evaluation of Hydrogen Peroxide Sensitive Prodrugs of Methotrexate and Aminopterin for the Treatment of Rheumatoid Arthritis
Peiro Cadahia, Jorge; Bondebjerg, Jon; Hansen, Christian A.; Previtali, Viola; Hansen, Anders E.; et al, Journal of Medicinal Chemistry, 2018, 61(8), 3503-3515

Production Method 6

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium bicarbonate
Reference
Preparation of vasculostatic agents and methods of use
, World Intellectual Property Organization, , ,

Production Method 7

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Oxygen
Reference
2,4-Diamino-6-hydroxymethylpteridine
, United States, , ,

Production Method 8

113-00-8 113-00-8
54798-28-6 54798-28-6
945-24-4 945-24-4
Reaction Conditions
1.1 Solvents: Methanol
Reference
Pteridines. XXXVIII. Synthesis of some 2,4-diamino-6-substituted methylpteridines. New route to pteroic acid
Taylor, Edward C.; Portnoy, Robert C.; Hochstetler, Douglass C.; Kobayashi, T., Journal of Organic Chemistry, 1975, 40(16), 2347-51

Production Method 9

945-24-4 945-24-4
Reaction Conditions
Reference
Diaminopteridine derivatives
, United States, , ,

Production Method 10

945-24-4 945-24-4
Reaction Conditions
Reference
Phosphinic Acid Pseudopeptides Analogous to Glutamyl-γ-glutamate: Synthesis and Coupling to Pteroyl Azides Leads to Potent Inhibitors of Folylpoly-γ-glutamate Synthetase
Valiaeva, Nadya; Bartley, David; Konno, Tsutomu; Coward, James K., Journal of Organic Chemistry, 2001, 66(15), 5146-5154

Production Method 11

96-26-4 96-26-4
1426393-09-0 1426393-09-0
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Methanol ,  Water ;  12 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8
Reference
A process for preparing 6-(bromomethyl)-2,4-pteridinediamine
, China, , ,

Production Method 12

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Barium chloride Solvents: Water ;  10 min, 100 °C; 100 °C → rt
1.2 Reagents: Sodium acetate ,  L-Cysteine, hydrochloride, monohydrate ,  Oxygen Solvents: Water ;  24 h, rt
Reference
Antimicrobial diaminopteridine derivatives
, World Intellectual Property Organization, , ,

Production Method 13

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Barium chloride Solvents: Water ;  10 min, heated
1.2 Reagents: Sodium acetate Solvents: Water ;  24 h, rt
Reference
Process for preparation of tetrahydrofolic acid analogs
, China, , ,

Production Method 14

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Barium chloride Solvents: Water
1.2 Reagents: Sodium acetate Catalysts: L-(+)-Cysteine hydrochloride Solvents: Water
Reference
Process for making dihydrofolate reductase inhibitor γ-methylene-10-deazaaminopterin
, World Intellectual Property Organization, , ,

Production Method 15

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  5 min, rt; 30 min, rt
Reference
Antifolate-carrying nanoparticles and their use in medicine
, World Intellectual Property Organization, , ,

Production Method 16

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
Reference
Optimization of N-alkylation in the Synthesis of Methotrexate and Pteridine-based Derivatives Under Microwave-Irradiation
Quotadamo, Antonio; Linciano, Pasquale ; Costi, Maria Paola; Venturelli, Alberto, ChemistrySelect, 2019, 4(15), 4429-4433

Production Method 17

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, 21 °C
Reference
Preparation of prodrugs of methotrexate and derivatives thereof activated by reactive oxygen species for use in the treatment of inflammatory diseases and cancer
, World Intellectual Property Organization, , ,

Production Method 18

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
Reference
Carboxypeptidase-mediated release of methotrexate from methotrexate α-peptides
Kuefner, Ulrike; Lohrmann, Ute; Montejano, Yolanda D.; Vitols, Karin S.; Huennekens, F. M., Biochemistry, 1989, 28(5), 2288-97

Production Method 19

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
Reference
2,4-Diamino-6-(hydroxymethyl)pteridine hydrobromide
, Romania, , ,

2,4-Pteridinediamine-6-methanol Raw materials

2,4-Pteridinediamine-6-methanol Preparation Products

2,4-Pteridinediamine-6-methanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:945-24-4)2,4-Pteridinediamine-6-methanol
Order Number:A900133
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):323.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:945-24-4)2,4-Pteridinediamine-6-methanol
A900133
Purity:99%
Quantity:100g
Price ($):323.0
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